Cas no 865138-38-1 (2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine)

• Product Name: 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine
• CAS No: 865138-38-1
• MF: C₁₄H₁₄BrNO₂
• MW: 308.170463085175
• CID: 1093348
• PubChem ID: 23157675
• Update Time: 2025-10-29

2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine
• SCHEMBL3632733
• 865138-38-1

• Inchi： 1S/C14H14BrNO2/c1-9-7-11(8-10(2)14(9)15)18-13-6-4-5-12(16-13)17-3/h4-8H,1-3H3
• InChI Key： RTIBXWDANRAAJR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)OC1C=CC=C(N=1)OC

Computed Properties

• Exact Mass: 307.02079g/mol
• Monoisotopic Mass: 307.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 31.4Ų

Additional information on 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine

Introduction to 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine (CAS No. 865138-38-1)

2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 865138-38-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyridine core, which is a pivotal feature in the design of various pharmacological agents, alongside substituents that enhance its chemical reactivity and biological activity.

The presence of a 4-bromo-3,5-dimethylphenyl group in the molecule contributes to its distinct pharmacophoric features. This aromatic ring system not only imparts stability to the compound but also serves as a platform for further chemical modifications. The bromine atom, in particular, is a versatile handle for cross-coupling reactions, making this compound a valuable intermediate in synthetic organic chemistry. Such reactions are fundamental in constructing more complex molecules, which are often required for the development of novel therapeutic agents.

The methoxy group at the 6-position of the pyridine ring further enhances the compound's functionality. Methoxy-substituted pyridines are well-documented for their role in modulating biological pathways and have been widely explored in the synthesis of bioactive molecules. The combination of these structural elements makes 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Pyridine derivatives have emerged as key scaffolds in this endeavor due to their ability to interact with biological targets with high affinity and selectivity. The compound 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine exemplifies this trend, as it possesses structural features that are conducive to binding with enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The pyridine core is known to be a privileged scaffold in drug discovery, with numerous examples of successful drugs featuring this motif. The specific substitution pattern in 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine suggests that it may exhibit inhibitory activity against viruses or cancer cells by interfering with essential metabolic pathways.

The brominated aromatic ring system also opens up possibilities for exploring different chemical modifications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or alter the electronic properties of the molecule. Such modifications are crucial for fine-tuning the biological activity of the compound and optimizing its pharmacokinetic profile.

Recent advancements in computational chemistry have further accelerated the process of drug discovery. Molecular modeling techniques can be used to predict how 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine interacts with biological targets at the molecular level. These predictions can guide experimental efforts and help identify potential lead compounds for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and reduce environmental impact. The use of efficient catalysts and solvents is crucial in achieving these goals.

In conclusion, 2-(4-Bromo-3,5-dimethylphenoxy)-6-methoxypyridine (CAS No. 865138-38-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this will play an increasingly important role in addressing global health challenges.